![molecular formula C23H16Cl2N2O5 B278290 5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide](/img/structure/B278290.png)
5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide
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Overview
Description
5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide, also known as TAK-659, is a small molecule inhibitor that targets the Bruton's tyrosine kinase (BTK) pathway. This pathway plays a crucial role in B-cell receptor signaling, which is involved in the proliferation and survival of B-cells. TAK-659 has been studied extensively for its potential therapeutic applications in various diseases, including cancer and autoimmune disorders.
Mechanism of Action
5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide targets the BTK pathway, which plays a crucial role in B-cell receptor signaling. BTK is a cytoplasmic tyrosine kinase that is activated upon B-cell receptor engagement and initiates downstream signaling pathways. This compound binds to the ATP-binding site of BTK and inhibits its activity, thereby blocking B-cell receptor signaling and preventing the proliferation and survival of B-cells.
Biochemical and Physiological Effects
This compound has been shown to have potent inhibitory effects on BTK activity in vitro and in vivo. It has also been shown to inhibit the proliferation and survival of B-cells in various preclinical models. In addition, this compound has been shown to have anti-inflammatory effects in autoimmune disorders, possibly through its inhibition of B-cell receptor signaling.
Advantages and Limitations for Lab Experiments
5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide has several advantages for lab experiments, including its high potency and selectivity for BTK, as well as its favorable pharmacokinetic properties. However, one limitation of this compound is its potential off-target effects, which may affect the interpretation of experimental results. In addition, the optimal dosing and treatment regimen for this compound may vary depending on the specific disease or experimental model.
Future Directions
There are several potential future directions for the study of 5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide. One area of interest is the potential combination of this compound with other targeted therapies or chemotherapy agents for the treatment of B-cell malignancies. Another area of interest is the exploration of this compound's potential therapeutic applications in other diseases, such as multiple sclerosis and Sjogren's syndrome. Additionally, further studies are needed to investigate the potential off-target effects and toxicity of this compound in vivo.
Synthesis Methods
The synthesis of 5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide involves several steps, starting with the reaction of 2,4-dichloroaniline with 2-furoyl chloride to obtain 2-(2,4-dichlorophenyl)-2-oxoacetic acid furoylamide. This intermediate is then reacted with 5-amino-2-methoxybenzoic acid to obtain the final product, this compound. The synthesis process has been optimized to achieve high yields and purity of the compound.
Scientific Research Applications
5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer and autoimmune disorders. In preclinical studies, this compound has shown promising results in inhibiting B-cell receptor signaling and suppressing the growth of B-cell malignancies. It has also been shown to have anti-inflammatory effects in autoimmune disorders such as rheumatoid arthritis and lupus.
properties
Molecular Formula |
C23H16Cl2N2O5 |
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Molecular Weight |
471.3 g/mol |
IUPAC Name |
5-(2,4-dichlorophenyl)-N-[5-(furan-2-carbonylamino)-2-methoxyphenyl]furan-2-carboxamide |
InChI |
InChI=1S/C23H16Cl2N2O5/c1-30-19-7-5-14(26-22(28)20-3-2-10-31-20)12-17(19)27-23(29)21-9-8-18(32-21)15-6-4-13(24)11-16(15)25/h2-12H,1H3,(H,26,28)(H,27,29) |
InChI Key |
GYEODMOAVYZCHM-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C3=CC=C(O3)C4=C(C=C(C=C4)Cl)Cl |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C3=CC=C(O3)C4=C(C=C(C=C4)Cl)Cl |
Origin of Product |
United States |
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